Cas no 851946-85-5 (ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure
851946-85-5 structure
Product name:ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
CAS No:851946-85-5
MF:C26H27N3O4S
MW:477.575285196304
CID:6315645
PubChem ID:3619100

ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
    • AB00670128-01
    • ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
    • AKOS024589966
    • ethyl 5-((3r,5r,7r)-adamantane-1-carboxamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
    • F0641-0018
    • ethyl 5-(adamantane-1-carbonylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
    • 851946-85-5
    • Inchi: 1S/C26H27N3O4S/c1-2-33-24(31)21-19-14-34-22(20(19)23(30)29(28-21)18-6-4-3-5-7-18)27-25(32)26-11-15-8-16(12-26)10-17(9-15)13-26/h3-7,14-17H,2,8-13H2,1H3,(H,27,32)
    • InChI Key: AVWLZOSCIXLCLG-UHFFFAOYSA-N
    • SMILES: S1C=C2C(C(=O)OCC)=NN(C3C=CC=CC=3)C(C2=C1NC(C12CC3CC(CC(C3)C1)C2)=O)=O

Computed Properties

  • Exact Mass: 477.17222752g/mol
  • Monoisotopic Mass: 477.17222752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 857
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų
  • XLogP3: 5.4

ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0641-0018-75mg
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
75mg
$208.0 2023-05-17
Life Chemicals
F0641-0018-20mg
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0641-0018-40mg
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F0641-0018-3mg
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0641-0018-10mg
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0641-0018-15mg
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0641-0018-20μmol
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0641-0018-2mg
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0641-0018-50mg
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0641-0018-5μmol
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
851946-85-5 90%+
5μl
$63.0 2023-05-17

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